Cas no 360044-66-2 (Benzo[b]thiophene,5-bromo-2-ethyl-)

• Product Name: Benzo[b]thiophene,5-bromo-2-ethyl-
• CAS No: 360044-66-2
• MF: C₁₀H₉BrS
• MW: 241.147460699081
• CID: 303282
• PubChem ID: 11593916
• Update Time: 2025-04-19

Benzo[b]thiophene,5-bromo-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene,5-bromo-2-ethyl-
• 5-BROMO-2-ETHYL-1-BENZOTHIOPHENE
• MFCD09038048
• AS-53701
• 360044-66-2
• TQP1606
• SB67109
• 5-Bromo-2-ethylbenzo[b]thiophene
• AKOS027381349
• DTXSID30469141
• P16915

• Inchi： 1S/C10H9BrS/c1-2-9-6-7-5-8(11)3-4-10(7)12-9/h3-6H,2H2,1H3
• InChI Key： MZUYWVIIKVDXOS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(CC)S2

Computed Properties

• Exact Mass: 239.96100
• Monoisotopic Mass: 239.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 4.22620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes